Cas no 663953-91-1 (Benzonitrile, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-5-fluoro-)

Benzonitrile, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-5-fluoro- structure
663953-91-1 structure
Product Name:Benzonitrile, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-5-fluoro-
CAS No:663953-91-1
MF:C12H13BFNO2
MW:233.046526670456
CID:1709815
Update Time:2024-08-31

Benzonitrile, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-5-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-5-fluoro-
    • 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-5-fluorobenzonitrile
    • Inchi: 1S/C12H13BFNO2/c1-12(2)7-16-13(17-8-12)11-4-3-10(14)5-9(11)6-15/h3-5H,7-8H2,1-2H3
    • InChI Key: MUOAXGAXXXKHEK-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC(F)=CC=C1B1OCC(C)(C)CO1

Computed Properties

  • Exact Mass: 232.10599

Experimental Properties

  • Density: 1.14±0.1 g/cm3(Predicted)
  • Boiling Point: 358.1±32.0 °C(Predicted)
  • PSA: 42.25
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